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Compound of Interest

Compound Name: Aflatoxin B2-d3

CAS No.: 1217830-52-8

Cat. No.: B564661 Get Quote

Identifiers, Properties, and Bioanalytical
Applications[1][2][3][4]
Executive Summary
This technical guide details the chemical identifiers, physicochemical properties, and

experimental applications of Deuterated Aflatoxin B2 (Aflatoxin B2-d3).[1][2][3][4][5] Primarily

utilized as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-

MS/MS), this isotopologue is critical for correcting matrix effects, extraction inefficiencies, and

ionization suppression in the analysis of mycotoxins.[1][2][3][4][5] This document is designed

for researchers in toxicology, food safety, and pharmaceutical bioanalysis.[1][2][3][4]

Chemical Identity and Identifiers
The precise identification of stable isotope-labeled standards is paramount for regulatory

compliance and method validation.[5] The following table consolidates the specific identifiers

for Aflatoxin B2-d3, distinguishing it from its unlabeled counterpart.

Table 1: Chemical Identifiers for Aflatoxin B2-d3
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Identifier Value Notes

Chemical Name Aflatoxin B2-d3
Labeled at the methoxy group

(–OCD₃)

CAS Number 1217830-52-8 Specific to the d3 isotopologue

Unlabeled CAS 7220-81-7
For reference (Native Aflatoxin

B2)

Molecular Formula C₁₇H₁₁D₃O₆
3 Deuterium atoms replace 3

Hydrogens

Molecular Weight ~317.31 g/mol
Shift of +3 Da from native

(314.[2][3][4][5][6][7]29)

Exact Mass 317.098
Used for High-Res MS

(HRMS)

InChI Key
WWSYXEZEXMQWHT-

QVDKJMHESA-N

Second block differs from

native due to isotope

SMILES (Isomeric)

[2H]C([2H])

([2H])OC1=C2C3=C(C(=O)CC

3)C(=O)OC2=C4[C@@H]5CC

O[C@@H]5OC4=C1

Encodes stereochemistry and

isotopes

ngcontent-ng-c1352109670="" class="ng-star-inserted">

Technical Note: The deuteration typically occurs at the O-methyl group at position 4.[5] This

position is chemically stable, preventing deuterium-hydrogen exchange during standard

extraction protocols.[2][3][4]
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To ensure experimental reproducibility, the physicochemical stability of the standard must be

maintained.[4]

Table 2: Physicochemical Properties and Stability

Property Specification Experimental Implication

Physical State
White to off-white crystalline

solid

Light sensitive; handle under

yellow light.[3][4][5]

Solubility
Soluble in Acetonitrile,

Methanol, DMSO, DMF

Stock solutions should be

prepared in polar organic

solvents.[1][2][3][4]

Isotopic Purity ≥ 99% atom D

Essential to minimize

contribution to the native

analyte signal (M+0).[4][5]

Chemical Purity ≥ 98%
Impurities can cause isobaric

interference.[5]

Storage -20°C (Desiccated)
Protect from moisture to

prevent hydrolysis.[4][5]

Stability > 2 years (Solid state)
Solutions in Acetonitrile stable

for ~6 months at -20°C.

Application Logic: The Role of Internal Standardization
In quantitative bioanalysis, particularly LC-MS/MS, Matrix Effects (signal suppression or

enhancement) can severely compromise accuracy.[1][2][3][4] Aflatoxin B2-d3 serves as a

surrogate that mimics the physicochemical behavior of the target analyte (Aflatoxin B2) but is

mass-resolved by the detector.[3][4][5]

Mechanism of Action:

Co-Elution: Because deuterium substitution causes only a negligible shift in retention time,

Aflatoxin B2-d3 co-elutes with Aflatoxin B2.
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Ionization Compensation: Both the analyte and the IS experience the exact same ionization

environment in the electrospray source (ESI).[5] Any suppression affecting the analyte

affects the IS equally.[5]

Ratio Quantification: Quantification is based on the area ratio ngcontent-ng-c1352109670=""

_nghost-ng-c1270319359="" class="inline ng-star-inserted">

, effectively normalizing the data against variability in extraction recovery and ionization
efficiency.[2][4][5]

Experimental Protocol: LC-MS/MS Workflow
The following protocol outlines the preparation and analysis of Aflatoxin B2 using the d3

internal standard. This workflow is self-validating through the monitoring of the IS response.[5]

Phase A: Standard Preparation
Stock Solution (100 µg/mL): Dissolve 1 mg of Aflatoxin B2-d3 in 10 mL of Acetonitrile

(ACN). Sonicate for 5 minutes.

Working Solution (1 µg/mL): Dilute the stock 1:100 in 50:50 ACN:Water.

Spiking: Add the Working Solution to samples prior to extraction to correct for recovery

losses.[5] Target a final concentration of 5–10 ng/mL in the final vial.

Phase B: LC-MS/MS Parameters
Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).[1][3][4] Mobile Phase:

A: Water + 0.1% Formic Acid + 5mM Ammonium Formate

B: Methanol + 0.1% Formic Acid Gradient: 10% B to 95% B over 8 minutes.

Table 3: MRM Transitions (Positive ESI)
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Compound
Precursor Ion
(m/z)

Product Ion
(Quantifier)

Product Ion
(Qualifier)

Collision
Energy (eV)

Aflatoxin B2 315.1 [M+H]⁺ 287.1 259.1 35

Aflatoxin B2-d3 318.1 [M+H]⁺ 290.1 262.1 35

Critical Check: Ensure the mass resolution of the quadrupole is sufficient to prevent "cross-talk"

between the native (315.1) and deuterated (318.[4][5]1) channels.[5] A 3 Da mass difference is

generally sufficient for unit-resolution triple quadrupoles.[5]

Workflow Visualization
The following diagram illustrates the logical flow of the analytical process, highlighting where

the Internal Standard (IS) integrates to provide quality control.
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Figure 1: Analytical workflow demonstrating the integration of Aflatoxin B2-d3 to compensate

for matrix effects and extraction losses.

References
Cervino, C., et al.Development of a stable isotope dilution assay for the simultaneous
determination of aflatoxins. Journal of Agricultural and Food Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Aflatoxin B2 | SIELC Technologies [sielc.com]

2. isotope.bocsci.com [isotope.bocsci.com]

3. Aflatoxin B2 (CAS 7220-81-7) - Chemical & Physical Properties by Cheméo [chemeo.com]

4. Aflatoxin B2-d3, TRC 1 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific
[fishersci.be]

5. Aflatoxin B2 | C17H14O6 | CID 2724360 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Aflatoxin B2 [webbook.nist.gov]

7. Aflatoxin B2 7220-81-7 [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide: Deuterated Aflatoxin B2 (Aflatoxin B2-
d3)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564661#cas-number-and-identifiers-for-deuterated-
aflatoxin-b2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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